Cas no 842971-69-1 (1,2,6-Trimethyl-1H-indole-3-carbaldehyde)
842971-69-1 structure
Product Name:1,2,6-Trimethyl-1H-indole-3-carbaldehyde
CAS No:842971-69-1
MF:C12H13NO
MW:187.237723112106
MDL:MFCD06589824
CID:989299
PubChem ID:3159582
Update Time:2025-04-20
1,2,6-Trimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,2,6-Trimethyl-1H-indole-3-carbaldehyde
- 1,2,6-trimethyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
- 1,2,6-trimethylindole-3-carbaldehyde
- BS-36117
- AKOS000505605
- 842971-69-1
- MFCD06589824
- BB 0260378
- CS-0319367
- DTXSID80390178
-
- MDL: MFCD06589824
- Inchi: 1S/C12H13NO/c1-8-4-5-10-11(7-14)9(2)13(3)12(10)6-8/h4-7H,1-3H3
- InChI Key: YBGXUYISVFDXIF-UHFFFAOYSA-N
- SMILES: O=CC1=C(C)N(C)C2C=C(C)C=CC=21
Computed Properties
- Exact Mass: 187.10000
- Monoisotopic Mass: 187.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 22Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 349.9°C at 760 mmHg
- Flash Point: 165.4°C
- Refractive Index: 1.568
- PSA: 22.00000
- LogP: 2.60760
1,2,6-Trimethyl-1H-indole-3-carbaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,6-Trimethyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM240168-5g |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 95% | 5g |
$509 | 2021-08-04 | |
| TRC | B536900-50mg |
1,2,6-trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536900-100mg |
1,2,6-trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B536900-500mg |
1,2,6-trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Apollo Scientific | OR916793-250mg |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 95% | 250mg |
£130.00 | 2025-02-21 | |
| Apollo Scientific | OR916793-1g |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 95% | 1g |
£275.00 | 2025-02-21 | |
| abcr | AB265743-250 mg |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 250mg |
€159.10 | 2023-04-26 | ||
| abcr | AB265743-1 g |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 1g |
€205.80 | 2022-06-11 | ||
| abcr | AB265743-5 g |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 5g |
€524.20 | 2022-06-11 | ||
| Chemenu | CM240168-1g |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde |
842971-69-1 | 95% | 1g |
$112 | 2023-02-01 |
1,2,6-Trimethyl-1H-indole-3-carbaldehyde Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
842971-69-1 (1,2,6-Trimethyl-1H-indole-3-carbaldehyde) Related Products
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- 20357-15-7(1,2-Dimethyl-1H-indole-3-carboxylic acid)
- 592550-44-2(2-methyl-1-(4-methylphenyl)methyl-1H-indole-3-carbaldehyde)
- 59411-02-8((1,2-dimethylindol-3-yl)-phenylmethanone)
- 592550-46-4(1H-Indole-3-carboxaldehyde,2-methyl-1-propyl-(9CI))
- 95202-45-2(1-benzyl-2-methyl-1H-indole-3-carbaldehyde)
- 74459-27-1(1H-Indole-2,3-dicarboxaldehyde, 1-methyl-)
- 33022-90-1(1-(1,2-Dimethyl-1H-indol-3-yl)ethanone)
- 66727-64-8(1-ethyl-2-methyl-1H-indole-3-carbaldehyde)
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